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Compound of Interest

Compound Name: 3-Fluoro-5-nitrobenzaldehyde

Cat. No.: B111101

Essential Safety and Handling Guide for 3-
Fluoro-5-nitrobenzaldehyde

This guide provides critical safety protocols, operational procedures, and disposal plans for the
handling of 3-Fluoro-5-nitrobenzaldehyde (CAS No. 108159-96-2). Adherence to these
guidelines is essential for ensuring personnel safety and minimizing environmental impact in
research and development settings.

Hazard Identification and Classification

3-Fluoro-5-nitrobenzaldehyde is classified as a hazardous substance. The following Globally
Harmonized System (GHS) classifications have been identified[1]:

e H302: Harmful if swallowed.

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

The signal word for this chemical is Warning[1].

Quantitative Data Summary
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The following table summarizes key physical and chemical properties of 3-Fluoro-5-
nitrobenzaldehyde.

Property Value
Molecular Formula C7H4aFNOs3[1]
Molecular Weight 169.11 g/mol [1]
White to yellowish solid particles or crystalline
Appearance
powder[2]
Melting Point 57-60 °C (lit.)[3]

Personal Protective Equipment (PPE)

A systematic approach to personal protection is crucial when handling 3-Fluoro-5-
nitrobenzaldehyde. The following PPE is mandatory.
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PPE Category

Item

Specifications

Eye Protection

Safety Glasses with side

shields or Goggles

Must be worn at all times in the
laboratory and conform to
EN166 (EU) or OSHA 29 CFR
1910.133 (US) standards[4][5].

Face Protection

Face Shield

Recommended when there is
a risk of splashing or dust

generation[5][6].

Hand Protection

Chemical-resistant gloves

Nitrile or butyl rubber gloves
are suitable[5][6]. Gloves must
be inspected for integrity
before each use and disposed

of properly after handling[5].

Body Protection

Laboratory Coat

Should be fully buttoned to
provide a barrier against

accidental contact[5].

Respiratory Protection

Dust mask or respirator

A NIOSH/MSHA or European
Standard EN 149 approved
respirator should be used if
ventilation is inadequate or if
there is a risk of inhaling
dust[4][5][6].

Operational Plan: Step-by-Step Handling Procedure

The following workflow outlines the safe handling of 3-Fluoro-5-nitrobenzaldehyde from

preparation to disposal.
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Safe Handling Workflow for 3-Fluoro-5-nitrobenzaldehyde

Preparation

Consult Safety Data Sheet (SDS)

:

Ensure proper ventilation (fume hood)

:

Don appropriate Personal Protective Equipment (PPE)

Handling

Carefully transfer the chemical, avoiding dust creation

:

Keep the container tightly closed when not in use

:

Avoid contact with skin, eyes, and clothing

Post-Exieriment

Clean the work area and all equipment

:

Collect all residues for proper disposal

:

Remove and dispose of contaminated PPE

:

Wash hands thoroughly
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Hierarchy of Controls for Handling Hazardous Chemicals

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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